Cas no 66073-80-1 (BENZOXAZOLE, 5-CHLORO-2-PROPYL-)

• Product Name: BENZOXAZOLE, 5-CHLORO-2-PROPYL-
• CAS No: 66073-80-1
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• MDL: MFCD19375141
• CID: 3396123
• PubChem ID: 12406330
• Update Time: 2025-06-08

BENZOXAZOLE, 5-CHLORO-2-PROPYL- Chemical and Physical Properties

Names and Identifiers

• BENZOXAZOLE, 5-CHLORO-2-PROPYL-
• 5-Chloro-2-propyl-1,3-benzoxazole
• 5-chloro-2-propylbenzo[d]oxazole
• 66073-80-1
• AKOS022468882
• AS-9440

• MDL： MFCD19375141
• Inchi： 1S/C10H10ClNO/c1-2-3-10-12-8-6-7(11)4-5-9(8)13-10/h4-6H,2-3H2,1H3
• InChI Key： NICIXGBYFIYOQB-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2N=C1CCC

Computed Properties

• Exact Mass: 195.0450916Da
• Monoisotopic Mass: 195.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on BENZOXAZOLE, 5-CHLORO-2-PROPYL-

Comprehensive Overview of BENZOXAZOLE, 5-CHLORO-2-PROPYL- (CAS No. 66073-80-1): Properties, Applications, and Industry Insights

BENZOXAZOLE, 5-CHLORO-2-PROPYL- (CAS No. 66073-80-1) is a specialized organic compound belonging to the benzoxazole family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a chloro substitution at the 5-position and a propyl group at the 2-position, which significantly influence its chemical reactivity and functional properties. Researchers and industries value this compound for its unique structural attributes, making it a subject of interest in synthetic chemistry and applied sciences.

The growing demand for benzoxazole derivatives in modern research is driven by their versatility. For instance, 5-CHLORO-2-PROPYL-BENZOXAZOLE is often explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies highlight its role in developing antimicrobial agents and fluorescence probes, aligning with the global focus on combating antibiotic resistance and advancing diagnostic technologies. Users frequently search for terms like "benzoxazole applications" or "CAS 66073-80-1 uses," reflecting the compound's relevance in cutting-edge scientific inquiries.

From a chemical perspective, BENZOXAZOLE, 5-CHLORO-2-PROPYL- exhibits notable stability under standard conditions, with a molecular formula of C₁₀H₁₀ClNO. Its chloro and propyl substituents enhance its lipophilicity, making it suitable for organic synthesis workflows requiring hydrophobic intermediates. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize this compound, addressing common user queries like "how to analyze 5-CHLORO-2-PROPYL-BENZOXAZOLE."

In industrial settings, CAS 66073-80-1 is often utilized in the production of advanced materials, including organic semiconductors and photoactive polymers. The compound's ability to modulate electronic properties has sparked interest in renewable energy applications, particularly in solar cell technology. This aligns with trending searches such as "benzoxazole in green energy," showcasing how niche chemicals contribute to sustainable innovation.

Safety and handling of BENZOXAZOLE, 5-CHLORO-2-PROPYL- adhere to standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage in cool, dry environments is recommended to maintain its integrity. Researchers often seek guidance on "storage conditions for benzoxazole derivatives," emphasizing the need for clear technical documentation.

The future of 5-CHLORO-2-PROPYL-BENZOXAZOLE research appears promising, with ongoing investigations into its catalytic properties and biocompatibility. As synthetic methodologies evolve, this compound may play a pivotal role in drug discovery pipelines and smart material development. Its intersection with high-interest topics like "precision medicine" and "IoT sensors" underscores its multidisciplinary appeal.

For procurement and sourcing, CAS No. 66073-80-1 is available through specialized chemical suppliers with varying purity grades. Buyers frequently compare "technical vs. HPLC-grade 5-CHLORO-2-PROPYL-BENZOXAZOLE" to meet specific project requirements, highlighting the importance of supplier transparency in chemical supply chains.